N-(2-hydroxy-4-methoxyphenyl)acetamide

• IUPAC Name: N-(2-hydroxy-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C9H11NO3/c1-6(11)10-8-4-3-7(13-2)5-9(8)12/h3-5,12H,1-2H3,(H,10,11)
• InChI Key: PHOAIOPTKPVQOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)OC)O
• Molecular Formula: C9H11NO3
• DSSTOX Substance ID: DTXSID90399374
• Molecular Weight: 181.19 g/mol
• CAS No.: 58469-06-0

Description

“N-(2-hydroxy-4-methoxyphenyl)acetamide” is a chemical compound with the formula C9H11NO3. It has a molecular weight of 181.19. This compound is also known by its English name "2-hydroxy-N-(4-methoxyphenyl)acetamide".

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H11NO3/c1-13-8-4-2-7(3-5-8)6-9(11)10-12/h2-5,12H,6H2,1H3,(H,10,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

“this compound” has a density of 1.258±0.06 g/cm3 and a molecular weight of 181.19. Its melting point is 101 °C, and its boiling point is predicted to be 408.1±30.0 °C.

Scientific Research Applications

Synthesis and Chemical Properties

• Catalytic Hydrogenation in Dye Production : N-(3-Amino-4-methoxyphenyl)acetamide, a close derivative, is an important intermediate in the production of azo disperse dyes. It is typically produced through catalytic hydrogenation, demonstrating the compound's role in industrial dye synthesis (Zhang Qun-feng, 2008).
• Structural Analysis in Capsaicinoids : The structure of a related compound, N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, was determined, contributing to the understanding of the structural diversity in capsaicinoids (N. Park et al., 1995).

Biological and Pharmacological Applications

• Role in Antimalarial Drug Synthesis : N-(2-Hydroxyphenyl)acetamide has been identified as an intermediate in the natural synthesis of antimalarial drugs. Its chemoselective monoacetylation highlights its potential in medicinal chemistry (Deepali B Magadum & G. Yadav, 2018).
• Inhibitory Activity on Protein Tyrosine Phosphatase : Derivatives of 2-(4-methoxyphenyl) ethyl] acetamide have shown inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), indicating potential applications in treating diabetes (A. Saxena et al., 2009).
• Anti-inflammatory and Anti-arthritic Properties : N-(2-hydroxy phenyl) acetamide demonstrated significant anti-inflammatory and anti-arthritic activities in studies involving adjuvant-induced arthritis in rats (Huma Jawed et al., 2010).

Additional Applications

• Metabolism Studies : Studies on the metabolism of chloroacetamide herbicides and their derivatives in human and rat liver microsomes have been conducted. These studies provide insight into the metabolic pathways and potential toxicological impacts of related compounds (S. Coleman et al., 2000).

Safety and Hazards

The safety information for “N-(2-hydroxy-4-methoxyphenyl)acetamide” indicates that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other skin areas thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Mechanism of Action

Target of Action

N-(2-hydroxy-4-methoxyphenyl)acetamide is a complex organic compound

Pharmacokinetics

Some physical and chemical properties of the compound have been reported . It has a molecular weight of 181.189, a density of 1.3±0.1 g/cm3, and a boiling point of 392.9±32.0 °C at 760 mmHg . These properties may influence its bioavailability and pharmacokinetics.

Synthesis routes and methods I

Procedure details

2-Nitro-5-methoxyphenol (R. J. Maleski, Synthetic Communications, 23(3), 343-348 (1993)) (48.5 g, 0.287 mol) dissolved in tetrahydrofuran (THF) (1.5 L) was hydrogenated at ambient temperature over night with 10% Pd/C (10 g) until 20.3 L of hydrogen was consumed. After filtration and evaporation the residue was suspended in degased water (1.7 L) and acetic anhydride (42.5 mL) was added with stirring. The mixture was heated to 60° C. for 1 h and then cooled. The isolated solid was washed thoroughly with water and dried in vacuo to give brick-red crystals (41.7 g, 80%).

Synthesis routes and methods II

Procedure details

2-Nitro-5-methoxyphenol (prepared from 3-methoxyphenol, R. J. Maleski, Synthetic Communications, 1993, 23, 343-348) (48.5 g, 0.287 mol) dissolved in THF (1.5 L) was hydrogenated at ambient temperature over night with 10% palladium on carbon (10 g) until 20.3 L of hydrogen was consumed. After filtration and evaporation the residue was suspended in degased water (1.7 L) and acetic anhydride (42.5 mL) was added with stirring. The mixture was heated to 60° C. for 1 h and then cooled to room temperature. The volatiles were removed in vacuo and the solid was washed thoroughly with water and dried in vacuo to give brick-red crystals (41.7 g, 80%).